1-(2-Ethoxybenzoyl)-4-ethylpiperazine

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: (2-ethoxyphenyl)-(4-ethylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H22N2O2/c1-3-16-9-11-17(12-10-16)15(18)13-7-5-6-8-14(13)19-4-2/h5-8H,3-4,9-12H2,1-2H3
• InChI Key: REPNLOZJEKRLGW-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C(=O)C2=CC=CC=C2OCC

Description

1-(2-Ethoxybenzoyl)-4-ethylpiperazine, also known as EBP, is a chemical compound that has gained significant attention in scientific research in recent years. It is a piperazine derivative that has been shown to have potential therapeutic applications in various fields, including cancer research, neuroscience, and drug development. In

Mechanism of Action

The mechanism of action of 1-(2-Ethoxybenzoyl)-4-ethylpiperazine is not fully understood, but it is believed to act on multiple targets in cells. It has been shown to inhibit the activity of enzymes such as topoisomerase II and protein kinase C, which are involved in cell growth and proliferation. 1-(2-Ethoxybenzoyl)-4-ethylpiperazine has also been shown to modulate the activity of ion channels and receptors in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
1-(2-Ethoxybenzoyl)-4-ethylpiperazine has been shown to have various biochemical and physiological effects. In cancer cells, it induces apoptosis by activating caspases and disrupting the mitochondrial membrane potential. In the brain, it has been shown to improve cognitive function by increasing the levels of neurotransmitters such as dopamine and acetylcholine. 1-(2-Ethoxybenzoyl)-4-ethylpiperazine has also been shown to have anti-inflammatory effects by inhibiting the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

1-(2-Ethoxybenzoyl)-4-ethylpiperazine has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in animal studies, making it a safe compound to work with. However, one limitation of 1-(2-Ethoxybenzoyl)-4-ethylpiperazine is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(2-Ethoxybenzoyl)-4-ethylpiperazine. One area of interest is its potential use in cancer therapy, particularly as a combination therapy with other chemotherapeutic agents. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is also needed to fully understand the mechanism of action of 1-(2-Ethoxybenzoyl)-4-ethylpiperazine and its potential targets in cells.

Synthesis Methods

1-(2-Ethoxybenzoyl)-4-ethylpiperazine can be synthesized using a two-step process. The first step involves the reaction of 2-ethoxybenzoic acid with thionyl chloride to form 2-ethoxybenzoyl chloride. In the second step, 4-ethylpiperazine is added to the reaction mixture, which leads to the formation of 1-(2-Ethoxybenzoyl)-4-ethylpiperazine. The purity of the compound can be improved using techniques such as recrystallization and column chromatography.

Scientific Research Applications

1-(2-Ethoxybenzoyl)-4-ethylpiperazine has shown promise as a potential therapeutic agent in various fields of scientific research. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, 1-(2-Ethoxybenzoyl)-4-ethylpiperazine has been shown to have neuroprotective effects and improve cognitive function. It has also been studied for its potential use in drug development, particularly as a scaffold for the development of new drugs.